2-(pyrimidin-2-yl)propan-2-amine hydrochloride

• CAS RN: 2227612-23-7
• Molecular Formula: C7H12ClN3
• Molecular Weight: 173.6

Description

“2-(pyrimidin-2-yl)propan-2-amine hydrochloride” is a chemical compound with the CAS Number: 2227612-23-7. It has a molecular weight of 173.65.

Synthesis Analysis

The synthesis of this compound involves several steps. A novel catalyst-free synthesis of N-pyridin-2-yl, N-quinolin-2-yl, and N-isoquinolin-1-yl carbamates utilizes easily accessible N-hetaryl ureas and alcohols. The key stage of the approach is a procedure of hydrogenation of O-acetyl-substituted aminooximes in the presence of a palladium catalyst.

Chemical Reactions Analysis

The reaction proceeds through the intermediate formation of hetaryl isocyanates. The method can be applied to obtain N-isoquinolin-1-yl carbamates, although in lower yields, and ethyl benzo [h]quinolin-2-yl carbamate has also been successfully synthesized.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Pyrimidin-2-amine hydrochloride has been used in a variety of scientific research applications. It is commonly used as a research tool in biochemical and physiological studies, as it is a small molecule compound that can easily penetrate cell membranes. It has also been used in laboratory experiments to study the effects of different drugs and compounds on cells and organisms. Additionally, pyrimidin-2-amine hydrochloride has been used in drug discovery and development, as it can be used to modify existing drugs or create new ones.

Mechanism of Action

Target of Action

The primary target of 2-(pyrimidin-2-yl)propan-2-amine hydrochloride is the serine/threonine protein kinase PLK4 . PLK4 is a master regulator of centriole duplication, which is significant for maintaining genome integrity . Due to the detection of PLK4 overexpression in a variety of cancers, PLK4 has been identified as a candidate anticancer target .

Mode of Action

It is known that the compound acts as aPLK4 inhibitor . This suggests that it likely binds to the active site of the PLK4 enzyme, preventing it from phosphorylating its substrates and thus inhibiting its activity.

Biochemical Pathways

The inhibition of PLK4 by this compound affects the centriole duplication pathway . This pathway is crucial for maintaining genome integrity. By inhibiting PLK4, the compound disrupts centriole duplication, which can lead to cell cycle arrest and apoptosis, particularly in cancer cells where PLK4 is often overexpressed .

Pharmacokinetics

One of the derivatives of pyrimidin-2-amine exhibited good plasma stability (t1/2 > 2891 min), liver microsomal stability (t1/2 > 145 min), and low risk of drug-drug interactions . These properties suggest that the compound may have favorable ADME (absorption, distribution, metabolism, and excretion) properties.

Result of Action

The inhibition of PLK4 by this compound leads to disruption of centriole duplication, which can result in cell cycle arrest and apoptosis . This is particularly relevant in cancer cells, where PLK4 is often overexpressed.

Advantages and Limitations for Lab Experiments

The use of pyrimidin-2-amine hydrochloride in laboratory experiments has several advantages. It is a relatively simple and cost-effective compound to synthesize, and it is a small molecule that can easily penetrate cell membranes. Additionally, it has a wide range of biochemical and physiological effects, which makes it useful for a variety of research applications.
However, there are some limitations to using pyrimidin-2-amine hydrochloride in laboratory experiments. It is not well understood how this compound affects the cell’s metabolism and physiology, and there is limited information available on its long-term effects. Additionally, there is a lack of standardized protocols for using this compound in research, which can lead to inconsistent results.

Future Directions

Despite its limitations, pyrimidin-2-amine hydrochloride has great potential for use in scientific research. Potential future directions for this compound include further research into its mechanism of action, as well as its long-term effects. Additionally, further research into the synthesis of this compound could lead to more cost-effective and efficient methods. Finally, standardized protocols for using pyrimidin-2-amine hydrochloride in laboratory experiments could lead to more consistent results.

Synthesis Methods

Pyrimidin-2-amine hydrochloride can be synthesized from the reaction of 2-amino-3-chloropropan-1-ol and pyrimidine. This reaction is catalyzed by a strong acid, such as hydrochloric acid, and takes place at a temperature of 140-150°C. The reaction yields a white crystalline solid, which is the pyrimidin-2-amine hydrochloride. This method of synthesis is relatively simple and cost-effective, and is widely used in research laboratories.

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Relevant Papers Several papers have been published on this compound and related compounds. For example, a paper titled “New 2-aminopyrimidine derivatives and their antitrypanosomal and antiplasmodial activities” discusses the synthesis of new α-aminoamidines starting from aminonitriles. Another paper titled “Molecules | Free Full-Text | Synthesis of Novel 2-(Pyridin-2-yl …” discusses the synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives.

Biochemical Analysis

Biochemical Properties

2-(pyrimidin-2-yl)propan-2-amine hydrochloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. One of the key interactions is with collagen prolyl-4-hydroxylase, an enzyme involved in collagen synthesis. This interaction inhibits the enzyme’s activity, leading to reduced collagen production

Cellular Effects

The effects of this compound on cells are profound. It has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, in hepatic stellate cells, this compound inhibits the expression of collagen type I alpha 1 (COL1A1) protein, which is crucial for fibrosis . This inhibition is achieved through the suppression of hydroxyproline content, a marker of collagen synthesis. The compound’s impact on gene expression and cellular metabolism further underscores its potential as a therapeutic agent.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to collagen prolyl-4-hydroxylase, inhibiting its activity and thus reducing collagen synthesis This binding interaction is crucial for its anti-fibrotic properties

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard storage conditions, but its activity may degrade over extended periods. Long-term studies have shown that its inhibitory effects on collagen synthesis persist, although the degree of inhibition may vary depending on the experimental conditions . These temporal effects highlight the importance of proper storage and handling to maintain its efficacy.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound effectively inhibits collagen synthesis without causing significant toxicity . At higher doses, it may exhibit toxic or adverse effects, including potential impacts on liver and kidney function. These dosage-dependent effects underscore the need for careful dose optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that regulate collagen synthesis and degradation . The compound’s impact on metabolic flux and metabolite levels further highlights its role in modulating cellular metabolism. Understanding these metabolic pathways is crucial for optimizing its therapeutic potential.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with specific transporters or binding proteins that facilitate its uptake and localization . The compound’s distribution within different cellular compartments influences its activity and efficacy, making it essential to study these transport mechanisms in detail.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . Understanding its localization patterns can provide insights into its mechanism of action and potential therapeutic applications.